Cas no 360048-82-4 ((2S)-2-3,5-bis(trifluoromethyl)phenyloxirane)

• Product Name: (2S)-2-3,5-bis(trifluoromethyl)phenyloxirane
• CAS No: 360048-82-4
• MF: C₁₀H₆F₆O
• MW: 256.144464015961
• MDL: MFCD25883578
• CID: 3949826
• PubChem ID: 83129064
• Update Time: 2025-06-11

(2S)-2-3,5-bis(trifluoromethyl)phenyloxirane Chemical and Physical Properties

Names and Identifiers

• Oxirane, [3,5-bis(trifluoromethyl)phenyl]-, (2S)-
• Oxirane, 2-[3,5-bis(trifluoromethyl)phenyl]-, (2S)-
• (2S)-2-3,5-bis(trifluoromethyl)phenyloxirane
• 360048-82-4
• (S)-2-(3,5-Bis(trifluoromethyl)phenyl)oxirane
• (2S)-2-[3,5-bis(trifluoromethyl)phenyl]oxirane
• SCHEMBL6494759
• (S)-2-[3,5-Bis(trifluoromethyl)phenyl]oxirane
• AKOS021450589
• PWWXYDYIZYOBEG-MRVPVSSYSA-N
• EN300-1929612

• MDL： MFCD25883578
• Inchi： 1S/C10H6F6O/c11-9(12,13)6-1-5(8-4-17-8)2-7(3-6)10(14,15)16/h1-3,8H,4H2/t8-/m1/s1
• InChI Key： PWWXYDYIZYOBEG-MRVPVSSYSA-N
• SMILES： O1C[C@@H]1C1=CC(C(F)(F)F)=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 256.03228378Da
• Monoisotopic Mass: 256.03228378Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on (2S)-2-3,5-bis(trifluoromethyl)phenyloxirane

Chemical Profile of (2S)-2-3,5-bis(trifluoromethyl)phenyloxirane (CAS No. 360048-82-4)

The compound (2S)-2-3,5-bis(trifluoromethyl)phenyloxirane, identified by its CAS number 360048-82-4, is a significant molecule in the field of pharmaceutical chemistry and organic synthesis. Its unique structural features, particularly the presence of a chiral center and trifluoromethyl groups, make it a valuable intermediate in the development of various therapeutic agents. This article provides an in-depth exploration of the compound's chemical properties, synthetic pathways, and its potential applications in modern medicinal chemistry.

The molecular structure of (2S)-2-3,5-bis(trifluoromethyl)phenyloxirane consists of a benzene ring substituted with two trifluoromethyl groups at the 3 and 5 positions, and an epoxy group attached to the 2-position. The chiral center at the 2-position introduces stereoselectivity into synthetic pathways, making it a crucial factor in the design of enantiomerically pure drugs. The trifluoromethyl groups enhance the lipophilicity and metabolic stability of the compound, which are critical attributes for drug candidates.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their improved pharmacokinetic properties. The presence of trifluoromethyl groups in (2S)-2-3,5-bis(trifluoromethyl)phenyloxirane contributes to its resistance to metabolic degradation, thereby increasing its bioavailability and therapeutic efficacy. This feature has been extensively studied in the context of antiviral and anticancer agents, where fluorinated molecules often exhibit enhanced activity.

The synthesis of (2S)-2-3,5-bis(trifluoromethyl)phenyloxirane involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and enantiopurity. One common synthetic route includes the epoxidation of a suitable precursor, such as a halogenated benzene derivative, followed by stereochemical resolution to obtain the (S)-configuration. Advanced techniques like asymmetric catalysis have been employed to streamline these processes and improve efficiency.

Recent advancements in computational chemistry have also played a pivotal role in understanding the reactivity and conformational dynamics of (2S)-2-3,5-bis(trifluoromethyl)phenyloxirane. Molecular modeling studies have revealed insights into how the trifluoromethyl groups influence electronic distributions and steric interactions within the molecule. These insights are invaluable for designing modified analogs with tailored biological activities.

The pharmaceutical industry has shown particular interest in derivatives of (2S)-2-3,5-bis(trifluoromethyl)phenyloxirane due to their potential as lead compounds for new drugs. For instance, researchers have explored its utility in developing kinase inhibitors, where the epoxy group can serve as a pharmacophore for binding to target enzymes. Additionally, its structural motif has been incorporated into molecules designed to interact with specific protein receptors involved in neurological disorders.

The role of fluorine atoms in modulating drug properties is well-documented, and (2S)-2-3,5-bis(trifluoromethyl)phenyloxirane exemplifies this trend. Studies have demonstrated that fluorinated compounds often exhibit longer half-lives and greater binding affinity compared to their non-fluorinated counterparts. This has spurred further research into optimizing fluorinated drug candidates for clinical use.

In conclusion, (2S)-2-3,5-bis(trifluoromethyl)phenyloxirane (CAS No. 360048-82-4) is a versatile intermediate with significant potential in pharmaceutical development. Its unique structural features, including chirality and fluorine substitution, make it an attractive scaffold for designing novel therapeutic agents. As research continues to uncover new applications for fluorinated compounds, the importance of such molecules like (2S)-2-3,5-bis(trifluoromethyl)phenyloxirane is expected to grow further.